Cas no 100874-09-7 (6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione)
100874-09-7 structure
Product Name:6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione
CAS No:100874-09-7
MF:C14H10BrNO2
MW:304.138702869415
MDL:MFCD00446027
CID:1126698
PubChem ID:4209769
Update Time:2025-04-20
6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-benz[de]isoquinoline-1,3(2H)-dione, 6-bromo-2-ethyl-
- 6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione
- STL358617
- AKOS000429961
- AS-69634
- 6-bromo-2-ethylbenzo[de]isoquinoline-1,3-dione
- SY125891
- 8-BROMO-3-ETHYL-3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
- DTXSID101300276
- W11316
- 6-bromo-2-ethyl-benzo[de]isoquinoline-1,3-dione
- DB-095464
- 100874-09-7
- MFCD00446027
- SCHEMBL2530062
- 4-bromo-n-ethyl-1,8-naphthalimide
- 6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione
-
- MDL： MFCD00446027
- Inchi： 1S/C14H10BrNO2/c1-2-16-13(17)9-5-3-4-8-11(15)7-6-10(12(8)9)14(16)18/h3-7H,2H2,1H3
- InChI Key： WNFHOJUNEAHMPD-UHFFFAOYSA-N
- SMILES： BrC1=CC=C2C(N(CC)C(C3C=CC=C1C2=3)=O)=O
Computed Properties
- Exact Mass: 302.9895
- Monoisotopic Mass: 302.98949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38
6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B997888-10mg |
6-Bromo-2-ethylbenzo[de]isoquinoline-1,3-dione |
100874-09-7 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B997888-50mg |
6-Bromo-2-ethylbenzo[de]isoquinoline-1,3-dione |
100874-09-7 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B997888-100mg |
6-Bromo-2-ethylbenzo[de]isoquinoline-1,3-dione |
100874-09-7 | 100mg |
$ 340.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D770404-100mg |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 100mg |
$265 | 2024-06-07 | |
| eNovation Chemicals LLC | D770404-250mg |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 250mg |
$445 | 2024-06-07 | |
| eNovation Chemicals LLC | D770404-1g |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 1g |
$870 | 2024-06-07 | |
| eNovation Chemicals LLC | D770404-5g |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 5g |
$2605 | 2024-06-07 | |
| 1PlusChem | 1P0097B4-100mg |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 100mg |
$213.00 | 2023-12-27 | |
| 1PlusChem | 1P0097B4-250mg |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 250mg |
$363.00 | 2023-12-27 | |
| 1PlusChem | 1P0097B4-500mg |
6-bromo-2-ethyl-1H-benzo[de]isoquinoline-1,3(2H)-dione |
100874-09-7 | 95% | 500mg |
$515.00 | 2023-12-27 |
6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
100874-09-7 (6-Bromo-2-ethylbenzodeisoquinoline-1,3-dione) Related Products
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